Cas no 1332648-77-7 ((5-(Ethoxymethyl)-2-fluorophenyl)boronic acid)
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-(Ethoxymethyl)-2-fluorophenyl)boronicacid
- (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid
- AKOS010795167
- N10059
- 1332648-77-7
- (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid
- Boronic acid, B-[5-(ethoxymethyl)-2-fluorophenyl]-
- B-[5-(Ethoxymethyl)-2-fluorophenyl]boronic acid
-
- Inchi: 1S/C9H12BFO3/c1-2-14-6-7-3-4-9(11)8(5-7)10(12)13/h3-5,12-13H,2,6H2,1H3
- InChI Key: GYNXCFUPGVZJLL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1B(O)O)COCC
Computed Properties
- Exact Mass: 198.0863526g/mol
- Monoisotopic Mass: 198.0863526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 325.6±52.0 °C(Predicted)
- pka: 8.12±0.58(Predicted)
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1767198-1g |
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid |
1332648-77-7 | 98% | 1g |
¥7442.00 | 2024-08-09 |
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid
Recent Advances in the Application of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) in Chemical Biology and Pharmaceutical Research
The compound (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, chemical synthesis, and biomolecular interactions. This research brief aims to synthesize the latest findings on this boronic acid derivative, highlighting its role in targeted therapies, enzyme inhibition, and as a key intermediate in the synthesis of complex molecules.
Recent studies have demonstrated the utility of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of biaryl compounds. Its unique structural features, including the ethoxymethyl and fluorine substituents, enhance its reactivity and selectivity, making it a valuable building block in medicinal chemistry. For instance, researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which show promise in oncology applications.
In addition to its synthetic applications, (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid has been investigated for its potential in targeted drug delivery systems. Boronic acids are known for their ability to form reversible covalent bonds with diols, a property exploited in the design of glucose-responsive insulin delivery systems. Preliminary studies suggest that the fluorophenyl moiety in this compound may improve binding affinity and stability, offering advantages over traditional boronic acid derivatives.
Furthermore, the compound's role in enzyme inhibition has been explored, particularly in the context of proteases and glycosidases. The boronic acid group acts as a transition-state mimic, enabling potent inhibition of these enzymes. Recent in vitro studies have shown that (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid exhibits inhibitory activity against β-lactamases, enzymes responsible for antibiotic resistance, suggesting its potential as an adjuvant in antibacterial therapies.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid. Issues such as solubility and metabolic stability need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.
In conclusion, (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and enzyme inhibition, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on expanding its utility and addressing current challenges to fully realize its clinical potential.
1332648-77-7 ((5-(Ethoxymethyl)-2-fluorophenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)